Cas no 2172395-96-7 (ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate
• CAS No: 2172395-96-7
• MF: C₁₃H₁₅BrFNO₂
• MW: 316.166106462479
• CID: 6410180
• PubChem ID: 134162591
• Update Time: 2025-08-03

ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate
• 2172395-96-7
• EN300-1454021
• AKOS040799770
• F1911-4249

• Inchi： 1S/C13H15BrFNO2/c1-2-18-13(17)10-7-16-6-9(10)8-3-4-12(15)11(14)5-8/h3-5,9-10,16H,2,6-7H2,1H3
• InChI Key： KNDHBWZCVXKTTB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNCC1C(=O)OCC)F

Computed Properties

• Exact Mass: 315.02702g/mol
• Monoisotopic Mass: 315.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2172395-96-7)

Ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2172395-96-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting neurological disorders and cancer. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications.

The compound has been the subject of several recent investigations due to its unique structural features, which include a pyrrolidine ring and a bromo-fluorophenyl moiety. These structural elements are known to confer significant pharmacological properties, such as enhanced binding affinity to specific biological targets and improved metabolic stability. Researchers have explored various synthetic routes to optimize the yield and purity of ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate, with recent advancements focusing on green chemistry approaches to reduce environmental impact.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits promising inhibitory effects on certain enzymes involved in neurodegenerative diseases. For instance, it has shown moderate activity against acetylcholinesterase (AChE), a key target in Alzheimer's disease therapy. Additionally, its potential as an anticancer agent has been explored, with some studies indicating its ability to induce apoptosis in cancer cell lines through mechanisms that are currently under investigation.

Recent publications have also shed light on the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its therapeutic potential and for guiding further optimization efforts. For example, modifications to the ester moiety have been proposed to enhance its bioavailability and reduce potential toxicity.

Looking ahead, ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate holds promise as a versatile scaffold for drug discovery. Future research directions may include the development of derivatives with improved selectivity and potency, as well as in vivo studies to validate its efficacy and safety in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the potential of this compound in addressing unmet medical needs.

In conclusion, the ongoing research on ethyl 4-(3-bromo-4-fluorophenyl)pyrrolidine-3-carboxylate (CAS: 2172395-96-7) underscores its importance in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable candidate for further investigation, with potential applications in the treatment of neurological disorders and cancer. As new findings emerge, this compound is likely to remain a focal point of innovative drug development efforts.